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The table below summarizes the key parameters for a standard HF cleavage procedure. The Ofm

(fluorenylmethyl) group on the aspartic acid side chain is cleaved under the same strong acid conditions that

release the peptide from the resin [1] [2].

Parameter Specification

Primary Reagent Anhydrous Hydrogen Fluoride (HF) [1]

Typical Scale 0.2 mmol peptide-resin [1] [2]

HF Volume 10 mL [1] [2]

Reaction
Temperature

0°C to 5°C [1] [2]

Reaction Time 30-60 minutes (up to 2 hours for peptides with Arg(Tos)) [1] [2]

Key Scavengers For general peptides: p-Cresol and Dimethyl Sulfide (DMS). For peptides

containing Cysteine: add p-Thiocresol [1] [2].

The general workflow for the cleavage and subsequent precipitation of the crude peptide is as follows:
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Pre-Cleavage Preparation
(Dry Resin, Add Scavengers)

Cool Reaction Vessel
(Dry Ice/Methanol Bath)

Distill Anhydrous HF
(Maintain -5°C to 0°C)

Stir Cleavage Reaction
(0-5°C for 30-60 min)

Evaporate HF
(Under Nitrogen Stream)

Extract Peptide
(With Trifluoroacetic Acid)

Precipitate Crude Peptide
(In Cold Ether)

Isolate Product
(Filtration)

Click to download full resolution via product page

Critical Safety and Handling Procedures
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Working with anhydrous HF is extremely dangerous and requires specialized equipment and strict safety

protocols. Under no circumstances should HF be handled without proper training and equipment.

Apparatus: All procedures must be performed in a dedicated, HF-resistant cleavage apparatus
inside a fume hood with an acid scrubber. Glass cannot be used as HF dissolves it rapidly and

exothermically [1].
Personal Protective Equipment (PPE): A full face shield, rubber apron, and heavy-duty rubber

gloves are mandatory. Proper eye protection is non-negotiable [1].
First Aid: Immediate and specialized first aid protocols for HF exposure must be in place before

starting any work. This includes calcium gluconate gel for skin contact [3].

Troubleshooting Common Issues

Here are solutions to some specific problems you might encounter during cleavage.

Issue Cause & Solution

Low Yield or Purity Cause: Incomplete cleavage or side reactions. Solution: Ensure the resin is
thoroughly dried before cleavage to prevent water from interfering. For difficult

sequences, extend the reaction time to 2 hours [1].

Side Reactions
(Aspartimide
Formation)

Cause: The aspartic acid side chain can cyclize, especially in Asp-Gly

sequences. Solution: Perform the cleavage at a low temperature (5°C or
lower) to minimize this side reaction [1] [2].

Alkylation of
Tryptophan

Cause: If your peptide also contains Trp, it can be alkylated by carbonium
ions. Solution: Use anisole as a scavenger. Avoid thioanisole in HF

cleavages, as its cation adducts can alkylate Trp [1] [2].

Frequently Asked Questions

What are the alternatives to HF cleavage?

While HF is the most versatile method for Boc chemistry, Trifluoromethanesulfonic Acid (TFMSA) and

Trimethylsilyl Triflate (TMSOTf) are alternatives. They are still extremely corrosive but do not require a
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specialized HF apparatus. Note that TFMSA does not efficiently remove the OcHx (cyclohexyl ester)

protecting group [1] [2].

Is any pre-cleavage treatment needed for Boc-Asp(Ofm)?

Unlike His(Dnp) or Trp(For), the Asp(Ofm) side-chain protecting group does not require special pre-

cleavage treatment. It is removed during the main HF cleavage reaction alongside the other protecting

groups [1] [2].

Why is my cleavage slow or incomplete?

If your peptide contains Arg(Tos), the deprotection is slow. You may need to extend the cleavage time to up

to 2 hours at 0-5°C to ensure complete reaction [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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